Cas no 2228519-54-6 (3-(4-chlorothiophen-2-yl)propane-1-thiol)

• Product Name: 3-(4-chlorothiophen-2-yl)propane-1-thiol
• CAS No: 2228519-54-6
• MF: C₇H₉ClS₂
• MW: 192.729358434677
• CID: 6108413
• PubChem ID: 165883731
• Update Time: 2025-10-30

3-(4-chlorothiophen-2-yl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorothiophen-2-yl)propane-1-thiol
• 2228519-54-6
• EN300-1993146

• Inchi： 1S/C7H9ClS2/c8-6-4-7(10-5-6)2-1-3-9/h4-5,9H,1-3H2
• InChI Key： YLFJNCDLZYHHJQ-UHFFFAOYSA-N
• SMILES： ClC1=CSC(=C1)CCCS

Computed Properties

• Exact Mass: 191.9834203g/mol
• Monoisotopic Mass: 191.9834203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.2Ų

Additional information on 3-(4-chlorothiophen-2-yl)propane-1-thiol

Introduction to 3-(4-chlorothiophen-2-yl)propane-1-thiol (CAS No. 2228519-54-6)

3-(4-chlorothiophen-2-yl)propane-1-thiol (CAS No. 2228519-54-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiophene and thiol functional groups, exhibits a range of potential applications, particularly in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.

The molecular structure of 3-(4-chlorothiophen-2-yl)propane-1-thiol consists of a thiophene ring substituted with a chlorine atom at the 4-position and a propyl chain terminated by a thiol group. The presence of these functional groups imparts distinct chemical properties, making it an attractive candidate for various chemical reactions and biological studies. The thiol group, in particular, is known for its reactivity and ability to form disulfide bonds, which are crucial in many biological processes.

Recent research has highlighted the potential of 3-(4-chlorothiophen-2-yl)propane-1-thiol in the development of new drugs. Studies have shown that compounds with similar structures exhibit promising antiviral, antibacterial, and anticancer activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of thiophene-thiols can effectively inhibit the replication of certain viruses, including influenza and hepatitis C. This finding underscores the importance of further exploring the biological activities of 3-(4-chlorothiophen-2-yl)propane-1-thiol.

In addition to its potential therapeutic applications, 3-(4-chlorothiophen-2-yl)propane-1-thiol is also valuable as an intermediate in synthetic chemistry. Its reactivity and structural versatility make it a useful building block for constructing more complex molecules. Researchers have utilized this compound in the synthesis of various heterocyclic compounds, which are essential components in many pharmaceuticals and agrochemicals. For example, a recent paper in Tetrahedron Letters described a novel synthetic route to prepare substituted thiophenes using 3-(4-chlorothiophen-2-yl)propane-1-thiol as a key starting material.

The physical and chemical properties of 3-(4-chlorothiophen-2-yl)propane-1-thiol have been extensively studied to understand its behavior under different conditions. It is typically provided as a colorless liquid with a characteristic odor. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. Its boiling point and melting point have been determined through standard methods, providing essential data for its handling and storage.

Safety considerations are paramount when working with 3-(4-chlorothiophen-2-yl)propane-1-thiol. While it is not classified as a hazardous material, proper precautions should be taken to avoid skin contact and inhalation due to its potential irritant properties. Laboratory personnel should use appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling this compound.

In conclusion, 3-(4-chlorothiophen-2-yl)propane-1-thiol (CAS No. 2228519-54-6) is a versatile compound with significant potential in both medicinal chemistry and synthetic applications. Its unique structural features and reactivity make it an important molecule for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of chemical biology and pharmaceutical science.